FOLIOSIDINE

• CAS No.: 2520-38-9
• Product Name: FOLIOSIDINE
• IUPAC Name: 8-(2,3-dihydroxy-3-methoxybutoxy)-4-methoxy-1-methylquinolin-2-one
• Synonyms: 8-(2,3-dihydroxy-3-methylbutoxy)-4-methoxy-1-methylquinolin-2(1H)-one
• Molecular Formula: C16H21NO6
• Molecular Weight: 323.345
• InChI: InChI=1S/C16H21NO6/c1-16(20,22-4)13(18)9-23-11-7-5-6-10-12(21-3)8-14(19)17(2)15(10)11/h5-8,13,18,20H,9H2,1-4H3
• InChIKey: COMTYGQAMQKQCJ-UHFFFAOYSA-N
• SMILES: CC(C(COC1=CC=CC2=C1N(C(=O)C=C2OC)C)O)(O)OC
• Appearance: Powder
• Purity: 96 % (TLC)
• Description: FOLIOSIDINE(cas 2520-38-9) is an anticonvulsant, it causes hypothermia, it inhibits the reaction of orientation and it prevents cardiac arrhythmia caused by electric stimulation of the auricule or by Aconitine. Quinoline alkaloid, from plants of the Rutaceae Family >100 mg/kg, in mice, depress the reaction of orientation, decreases the convulsant and lethal action of corazole and strychnine, causes hypothermia; 10-20 mg/kg (i.v.) prevent arrhythmia caused by electric stimulation of the auricule or by Aconitine or CaCl2. It increases the action of chloral hydrate.
• References: - Eskairov et al., Repts. Acad. Sci. UzSSR. 5:23 (1958) (Russian). ; ; - Pastukhova et al., Chem. Nat. Comp.1:27 (1965).